2-Bromo-1-(5-phenyl-4-(pyridin-2-ylmethylamino)quinazolin-2-yl)ethanone

• Molecular Formula: C22H17BrN4O
• Molecular Weight: 433.3 g/mol
• IUPAC Name: 2-bromo-1-[5-phenyl-4-(pyridin-2-ylmethylamino)quinazolin-2-yl]ethanone
• InChI: InChI=1S/C22H17BrN4O/c23-13-19(28)21-26-18-11-6-10-17(15-7-2-1-3-8-15)20(18)22(27-21)25-14-16-9-4-5-12-24-16/h1-12H,13-14H2,(H,25,26,27)
• InChI Key: LIPDHGYREMQKBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C3C(=CC=C2)N=C(N=C3NCC4=CC=CC=N4)C(=O)CBr

Description

2-Bromo-1-(5-phenyl-4-(pyridin-2-ylmethylamino)quinazolin-2-yl)ethanone is a useful research compound. Its molecular formula is C22H17BrN4O and its molecular weight is 433.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-bromosuccinimide (0.55 g, 3.1 mmol) was added to 1,4-dioxane/water (3:1) (20 mL). 2-(1-Ethoxyvinyl)-5-phenyl-N-(pyridin-2-ylmethyl)quinazolin-4-amine (0.59 g, 1.5 mmol) was then added in small portions at 0° C. Upon completion of addition, the reaction mixture was stirred at room temperature for 20 min. After this time, water was added and the aqueous portion was extracted twice with DCM. The combined organic layers were dried, filtered and evaporated under reduced pressure to yield 2-bromo-1-(5-phenyl-4-(pyridin-2-ylmethylamino)quinazolin-2-yl)ethanone (600 mg, 69% purity by LCMS), which was used without further purification. LCMS Method Y: retention time 1.996 min, [M+1]=433.